BE“GHE Foundational & Exploratory

Check Availability & Pricing

Tetraisocyanatosilane CAS number and
chemical structure.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetraisocyanatosilane

Cat. No.: B009437

An In-depth Technical Guide to
Tetraisocyanatosilane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tetraisocyanatosilane, a highly
reactive organosilicon compound. It covers its chemical identity, properties, synthesis, and
applications, with a focus on its potential utility in advanced material science and drug
development.

Chemical Identity and Structure

Tetraisocyanatosilane, also known as silicon tetraisocyanate, is a volatile, colorless to yellow
liquid with a pungent odor.[1] It is characterized by a central silicon atom bonded to four
isocyanate (-N=C=0) groups.

Chemical Structure:
The molecule adopts a tetrahedral geometry around the central silicon atom.
CAS Number: 3410-77-3[2]

Molecular Formula: CaN4Oa4Si[2][3]
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Synonyms: Silicon tetraisocyanate, Silane tetraisocyanate, Tetra(isocyanato)silane[1][2][3]

Physicochemical and Safety Data

Quantitative data regarding the properties and safety of tetraisocyanatosilane are

summarized in the tables below.

Table 1: Physicochemical Properties of Tetraisocyanatosilane

Property Value Reference
Molecular Weight 196.15 g/mol [1112]
Melting Point 26 °C [11[2]
Boiling Point 186 °C [1][2]
Density 1.442 g/cm3 [1112]
Flash Point 50 °C [1][2]
Refractive Index 1.4610 [11[2]

Vapor Pressure

0.158 mmHg at 25°C

[1]

Hydrolytic Sensitivity

Reacts rapidly with moisture,

water, and protic solvents

[2]

Solubility

Soluble in organic solvents like
petroleum ether; insoluble in

water

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Reference
Flammable liquid and
Hazard Statements H226 [3]
vapor
H302 Harmful if swallowed [4]
Causes severe skin
H314 burns and eye [3]
damage
Causes serious eye
H318 [3]
damage
H331 Toxic if inhaled [4]
May cause respirator
H335 » / _ Praory [3]4]
irritation
) Keep away from heat,
Precautionary
P210 open flames, sparks. - [3]
Statements )
No smoking.
Do not breathe
P260 [3]
vapors.
Wear protective
gloves/protective
P280 clothing/eye [31[5]
protection/face
protection.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [5]
lenses, if present and
easy to do. Continue
rinsing.
Immediately call a
P310 [3]
doctor.
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Store in a well-

ventilated place. Keep
P403+P233 _ _ [5]

container tightly

closed.

Synthesis and Experimental Protocol

The most common laboratory-scale synthesis of tetraisocyanatosilane involves the reaction
of silicon tetrachloride (SiCls) with a metal isocyanate, such as silver isocyanate (AgNCO).[3]
This reaction must be conducted under strictly anhydrous conditions to prevent hydrolysis of
the reactants and product.[3]

Reaction Scheme:

SiCla + 4 AQNCO - Si(NCO)4 + 4 AgCl

Detailed Experimental Protocol (General Method):

o Materials: Silicon tetrachloride (SiCls), silver isocyanate (AgNCO), anhydrous toluene.

o Apparatus: A three-necked round-bottom flask equipped with a reflux condenser, a dropping
funnel, a magnetic stirrer, and an inlet for inert gas (e.g., argon or nitrogen).

e Procedure:

o The reaction apparatus is thoroughly dried and assembled while hot. It is then allowed to
cool under a stream of dry inert gas.

o Silver isocyanate (4 molar equivalents) is suspended in anhydrous toluene in the reaction
flask.

o Silicon tetrachloride (1 molar equivalent), dissolved in anhydrous toluene, is added
dropwise to the stirred suspension from the dropping funnel.

o After the addition is complete, the reaction mixture is heated to reflux (approximately
111°C for toluene) and maintained at this temperature with vigorous stirring for several
hours to ensure the reaction goes to completion.[3]
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o The reaction progress can be monitored by techniques such as infrared (IR) spectroscopy
by observing the disappearance of the Si-Cl stretch and the appearance of the strong
isocyanate (-NCO) stretching band.

o After cooling to room temperature, the precipitated silver chloride (AgCl) is removed by
filtration under an inert atmosphere.

o The solvent is removed from the filtrate by distillation.

o The crude tetraisocyanatosilane is then purified by fractional distillation under reduced
pressure.

Diagram of Synthetic Workflow:
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Reaction Setup

Assemble dry glassware under inert atmosphere

:

Suspend AgNCO in anhydrous toluene

Reaction

Add SiCl4 in anhydrous toluene dropwise

i

Heat to reflux with stirring

Work-up and Purification

Cool to room temperature

i

Filter to remove AgCl

i

Remove solvent by distillation

i

Purify by fractional distillation

Click to download full resolution via product page

Caption: Synthetic workflow for tetraisocyanatosilane.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b009437?utm_src=pdf-body-img
https://www.benchchem.com/product/b009437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Reactivity and Applications

The high reactivity of the isocyanate groups makes tetraisocyanatosilane a versatile chemical
intermediate. It readily reacts with nucleophiles containing active hydrogen atoms, such as
amines, alcohols, and water.[3]

Reaction with Nucleophiles:

The silicon-isocyanate bond is susceptible to nucleophilic attack. For instance, with primary
amines, it forms silyl-urea linkages, and with alcohols, it forms silyl-urethane linkages.

Diagram of Nucleophilic Reactions:

Si(NCO)4

Reaction Reaction

Primary Amine (R-NH2) Alcohol (R-OH)
orms orms
Silyl-Urea Linkage Silyl-Urethane Linkage

Click to download full resolution via product page
Caption: Reactions of tetraisocyanatosilane with nucleophiles.
Applications:

o Polymer Chemistry: It is used as a crosslinking agent in the production of certain resins and
polymers, enhancing their mechanical properties and durability.[1]

o Ceramics Production: It serves as a precursor in the manufacturing of silicon nitride and
silicon carbide ceramics, which are valued for their high strength and thermal resistance.[1]
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» Synthesis of Silicon-based Materials: It acts as a building block for creating other silicon-
containing compounds with unique properties.[1]

Relevance in Drug Development: A Potential for
Bioconjugation

While direct applications of tetraisocyanatosilane in drug development are not widely
documented, its chemical reactivity is highly relevant to the field of bioconjugation, a
cornerstone of modern drug delivery systems. The isocyanate groups can react with primary
amine groups present in biomolecules like proteins, peptides, and certain drug molecules to
form stable urea linkages.

This chemistry could potentially be employed to:

» Functionalize Nanoparticles: Silica-based nanoparticles are explored as drug delivery
vehicles.[6] The surface of these nanoparticles could be functionalized using aminosilanes,
followed by reaction with tetraisocyanatosilane to introduce reactive isocyanate groups.
These groups can then be used to conjugate targeting ligands (e.g., antibodies, peptides) or
drug molecules.

o Create Drug-Polymer Conjugates: Tetraisocyanatosilane could act as a linker to attach
drugs to polymers, forming prodrugs or drug-carrier conjugates designed for controlled
release.

Proposed Workflow for Nanoparticle Functionalization:
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Caption: Workflow for nanoparticle bioconjugation.

It is crucial for researchers in drug development to note that the high reactivity and moisture
sensitivity of tetraisocyanatosilane necessitate stringent control over reaction conditions.[3]
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All bioconjugation strategies would need to be performed in anhydrous organic solvents to
prevent premature hydrolysis of the isocyanate groups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

